Cas no 1379344-10-1 (4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol)

• Product Name: 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol
• CAS No: 1379344-10-1
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 4727187
• Update Time: 2025-05-19

4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol
• FCH1359845
• AX8328577

• Inchi： 1S/C9H10BrN3O/c1-9(2,14)4-3-6-8(11)12-5-7(10)13-6/h5,14H,1-2H3,(H2,11,12)
• InChI Key： HXFWQTYUWRVUOK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C#CC(C)(C)O)=N1)N

Computed Properties

• Exact Mass: 255.001
• Monoisotopic Mass: 255.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol

Recent Advances in the Study of 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol (CAS: 1379344-10-1)

In recent years, the compound 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol (CAS: 1379344-10-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazine and alkyne functional groups, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds and as a candidate for drug discovery. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The synthesis of 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions to functionalize the pyrazine ring, enabling the introduction of diverse substituents that enhance the compound's reactivity and biological activity. These synthetic advancements have facilitated the exploration of its role in the development of novel kinase inhibitors and other small-molecule therapeutics.

Biological evaluations of 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol have revealed its potential as a modulator of key signaling pathways. In vitro studies demonstrate its ability to inhibit specific protein kinases involved in cancer cell proliferation, suggesting its utility as a lead compound for anticancer drug development. Additionally, its unique structural features have been exploited in the design of probes for studying enzyme mechanisms and protein-ligand interactions, further underscoring its value in chemical biology research.

Recent preclinical studies have investigated the pharmacokinetic properties and toxicity profiles of derivatives based on 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol. These studies indicate favorable absorption and distribution characteristics, along with manageable toxicity levels, supporting its potential for further development. However, challenges such as metabolic stability and off-target effects remain to be addressed in future research.

In conclusion, 4-(3-Amino-6-bromopyrazin-2-yl)-2-methylbut-3-yn-2-ol (CAS: 1379344-10-1) represents a promising scaffold for medicinal chemistry and drug discovery. Its synthetic versatility, combined with its biological activity, positions it as a valuable tool for developing novel therapeutics. Ongoing research aims to optimize its properties and explore its applications in treating diseases such as cancer and inflammatory disorders. Continued investigation into this compound is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.